Cas no 25414-26-0 (9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-)

• Product Name: 9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-
• CAS No: 25414-26-0
• MF: C₂₁H₂₀O₅
• MW: 352.380506515503
• CID: 260518
• Update Time: 2024-02-29

9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Phenanthrenedione,1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-
• Phenanthrenequinone,1,8-dihydroxy-2-methyl-3-(4-methylvaleryl)- (7CI,8CI)
• Piloquinone
• UJTRABFYSZAGLW-UHFFFAOYSA-N
• 9,10-Phenanthrenedione, 1,8-dihydroxy-2-methyl-3-(4-methyl-1-oxopentyl)-

• Inchi： 1S/C21H20O5/c1-10(2)7-8-15(22)13-9-14-12-5-4-6-16(23)17(12)20(25)21(26)18(14)19(24)11(13)3/h4-6,9-10,23-24H,7-8H2,1-3H3
• InChI Key： UJTRABFYSZAGLW-UHFFFAOYSA-N
• SMILES： OC1C(C)=C(C=C2C3C=CC=C(C=3C(C(C2=1)=O)=O)O)C(CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 583
• Topological Polar Surface Area: 91.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones